molecular formula C14H15N B8533566 4-(4-Isopropylphenyl)pyridine

4-(4-Isopropylphenyl)pyridine

Cat. No.: B8533566
M. Wt: 197.27 g/mol
InChI Key: AEGOJBOMWGKUJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Isopropylphenyl)pyridine is a heterocyclic aromatic compound consisting of a pyridine ring substituted at the 4-position with a 4-isopropylphenyl group. The isopropyl substituent introduces steric bulk and lipophilicity, which influence its physicochemical properties, such as solubility, melting point, and reactivity.

Properties

Molecular Formula

C14H15N

Molecular Weight

197.27 g/mol

IUPAC Name

4-(4-propan-2-ylphenyl)pyridine

InChI

InChI=1S/C14H15N/c1-11(2)12-3-5-13(6-4-12)14-7-9-15-10-8-14/h3-11H,1-2H3

InChI Key

AEGOJBOMWGKUJH-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=C(C=C1)C2=CC=NC=C2

Origin of Product

United States

Comparison with Similar Compounds

Tables

Table 1. Substituent Effects on Pyridine Derivatives

Compound Type Substituent Molecular Weight (g/mol) Melting Point (°C) Biological Activity
This compound Isopropyl ~245 (estimated) ~150–200 (estimated) Underexplored
Chloro-substituted pyridine Cl 466–545 268–287 Antimicrobial
Fluoro-benzoylpiperidine F, hydroxy ~350–400 N/A MAGL inhibition (IC50 0.52 µM)

Table 2. Key Quantum Chemical Parameters (–8)

Parameter B3LYP Method B3PW91 Method Relevance
HOMO-LUMO Gap (ΔE) 6.08 eV Similar to B3LYP Indicates bioactivity potential
Bond Length (C4-C7) 1.525 Å 1.510 Å Structural stability
Dipole Moment Calculated Calculated Solubility and reactivity trends

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